Cas no 86445-22-9 (Auxinole)

Auxinole structure
Auxinole structure
Product Name:Auxinole
CAS No:86445-22-9
MF:C20H19NO3
MW:321.369765520096
CID:4661922
PubChem ID:13077496
Update Time:2024-12-09

Auxinole Chemical and Physical Properties

Names and Identifiers

    • Auxinole
    • 1H-Indole-3-acetic acid, α-[2-(2,4-dimethylphenyl)-2-oxoethyl]-
    • 4-(2,4-Dimethylphenyl)-2-(1H-indol-3-yl)-4-oxobutanoic acid
    • Inhibitor,inhibit,Auxinole
    • α-[2-(2,4-Dimethylphenyl)-2-oxoethyl]-1H-indole-3-acetic acid (ACI)
    • CS-0040871
    • AKOS040741185
    • BS-45814
    • 86445-22-9
    • HY-111444
    • alpha-[2-(2,4-Dimethylphenyl)-2-oxoethyl]-1H-Indole-3-acetic Acid;
    • E85692
    • EX-A6917
    • DA-50817
    • Inchi: 1S/C20H19NO3/c1-12-7-8-14(13(2)9-12)19(22)10-16(20(23)24)17-11-21-18-6-4-3-5-15(17)18/h3-9,11,16,21H,10H2,1-2H3,(H,23,24)
    • InChI Key: HGUYAIJBXSQXGV-UHFFFAOYSA-N
    • SMILES: O=C(C(CC(C1C(C)=CC(C)=CC=1)=O)C1C2C(=CC=CC=2)NC=1)O

Computed Properties

  • Exact Mass: 321.13649347g/mol
  • Monoisotopic Mass: 321.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Color/Form: Solid powder, power
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 586.9±50.0 °C at 760 mmHg
  • Flash Point: 308.8±30.1 °C
  • Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 125 mg/mL(388.96 mM)Ethanol : 12.5 mg/mL(38.90 mM;Need ultrasonic)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Auxinole Pricemore >>

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Auxinole Production Method

Production Method 1

Reaction Conditions
Reference
Synthesis of some indole derivatives of expected biological activity
Ismail, M. F.; et al, Egyptian Journal of Chemistry, 1982, 24(4-6), 375-9

Production Method 2

Reaction Conditions
1.1 Solvents: Benzene ;  6 h, reflux
Reference
Rational Design of an Auxin Antagonist of the SCFTIR1 Auxin Receptor Complex
Hayashi, Ken-ichiro; et al, ACS Chemical Biology, 2012, 7(3), 590-598

Production Method 3

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ;  rt; 4 h, rt
2.1 Solvents: Benzene ;  6 h, reflux
Reference
Rational Design of an Auxin Antagonist of the SCFTIR1 Auxin Receptor Complex
Hayashi, Ken-ichiro; et al, ACS Chemical Biology, 2012, 7(3), 590-598

Auxinole Raw materials

Auxinole Preparation Products

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